Cas no 1430325-87-3 ((3,5-Dimethylpyridin-4-YL)boronic acid)

• Product Name: (3,5-Dimethylpyridin-4-YL)boronic acid
• CAS No: 1430325-87-3
• MF: C₇H₁₀BNO₂
• MW: 150.970801830292
• CID: 2136274
• Update Time: 2025-06-10

(3,5-Dimethylpyridin-4-YL)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(3,5-dimethyl-4-pyridinyl)Boronic acid
• Boronic acid, B-(3,5-dimethyl-4-pyridinyl)-
• (3,5-DIMETHYLPYRIDIN-4-YL)BORONIC ACID
• SB13653
• AB75346
• (3,5-dimethylpyridin-4-yl)boronicacid
• (3,5-Dimethylpyridin-4-YL)boronic acid

• Inchi： 1S/C7H10BNO2/c1-5-3-9-4-6(2)7(5)8(10)11/h3-4,10-11H,1-2H3
• InChI Key： TVRWVEKQFGKRPB-UHFFFAOYSA-N
• SMILES： OB(C1C(=CN=CC=1C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 53.4

Additional information on (3,5-Dimethylpyridin-4-YL)boronic acid

Introduction to (3,5-Dimethylpyridin-4-YL)boronic acid (CAS No. 1430325-87-3)

(3,5-Dimethylpyridin-4-YL)boronic acid (CAS No. 1430325-87-3) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(Diboranyl)-3,5-dimethylpyridine, is characterized by its unique boronic acid functional group attached to a pyridine ring substituted with two methyl groups. The combination of these structural features makes it an attractive building block for a variety of synthetic transformations and applications.

The boronic acid functional group is well-known for its reactivity and utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling reaction. This reaction is widely used in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of the boronic acid group in (3,5-Dimethylpyridin-4-YL)boronic acid allows for efficient and selective coupling with aryl halides and vinyl halides, making it a valuable intermediate in the synthesis of complex organic molecules.

Recent research has highlighted the potential of (3,5-Dimethylpyridin-4-YL)boronic acid in the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The pyridine ring, with its two methyl substituents, contributes to the overall lipophilicity and bioavailability of these derivatives, enhancing their therapeutic potential.

In addition to its medicinal applications, (3,5-Dimethylpyridin-4-YL)boronic acid has found use in materials science. Its ability to undergo controlled polymerization reactions makes it a promising candidate for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including electronic devices, sensors, and drug delivery systems.

The synthesis of (3,5-Dimethylpyridin-4-YL)boronic acid typically involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. One common approach involves the bromination of 3,5-dimethylpyridine followed by a boronate ester formation and subsequent hydrolysis to yield the desired boronic acid. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of (3,5-Dimethylpyridin-4-YL)boronic acid have been extensively studied. It is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 120°C, and it exhibits good thermal stability under typical laboratory conditions. These properties make it easy to handle and store, which is advantageous for both research and industrial applications.

In terms of safety and handling, (3,5-Dimethylpyridin-4-YL)boronic acid should be stored in a cool, dry place away from strong oxidizing agents. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound to ensure safe use.

Recent advancements in analytical techniques have also contributed to our understanding of (3,5-Dimethylpyridin-4-YL)boronic acid. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound and its derivatives. These techniques provide detailed information about the structure and purity of the compound, which is crucial for quality control in both research and industrial settings.

In conclusion, (3,5-Dimethylpyridin-4-YL)boronic acid (CAS No. 1430325-87-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists working on the development of new materials and therapeutic agents. As research continues to uncover new applications for this compound, its importance in the field of chemistry is likely to grow even further.